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Compound of Interest

Compound Name: Cyanazine-d5

Cat. No.: B562985

For Immediate Reference: Key Safety and Handling Information for Cyanazine-d5

This guide provides essential, direct guidance for researchers, scientists, and drug
development professionals on the safe handling and disposal of Cyanazine-d5. By adhering to
these protocols, you can minimize risks and ensure a safe laboratory environment. As your
trusted partner, we are committed to providing value beyond the product itself, empowering
your research with comprehensive safety information.

Essential Safety and Personal Protective Equipment
(PPE)

Given the toxic nature of Cyanazine-d5 if swallowed and its high toxicity to aquatic life,
stringent adherence to safety protocols is paramount. The following table summarizes the
required Personal Protective Equipment (PPE) for handling this compound.
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Required Personal Protective Equipment

Operation
(PPE)

Pre-Handling/Inspection - Safety glasses with side shields

- Chemical-resistant gloves (e.g., Nitrile rubber)
Handlina/Weighi - Laboratory coat - Safety glasses with side
andling/Weighin
g gning shields or chemical safety goggles - Use of a

chemical fume hood is required.

- Chemical-resistant gloves (e.g., Nitrile rubber)
- Disposable coveralls - Chemical safety

Spill Cleanup goggles and a face shield - Air-purifying
respirator with an appropriate cartridge for

organic vapors and particulates

) - Chemical-resistant gloves (e.g., Nitrile rubber)
Disposal .
- Laboratory coat - Chemical safety goggles

Operational and Disposal Plans: A Step-by-Step
Guide

A systematic approach to handling and disposal is crucial for safety and regulatory compliance.

Handling and Storage Protocol

* Pre-Handling Inspection: Before use, visually inspect the container for any signs of damage
or leaks. Ensure the product label is legible and the Safety Data Sheet (SDS) is readily
accessible.

» Engineering Controls: All handling of Cyanazine-d5, including weighing and preparing
solutions, must be conducted in a certified chemical fume hood to minimize inhalation

exposure.

o Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in the table
above.
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Weighing and Transfer: Dispense the required amount of Cyanazine-d5 carefully to avoid
generating dust. Use appropriate tools (e.g., spatula, weigh paper). Close the container
tightly immediately after use.

Solution Preparation: When dissolving in a solvent, add the Cyanazine-d5 to the solvent
slowly while stirring to prevent splashing.

Storage: Store Cyanazine-d5 in a tightly sealed, properly labeled container in a cool, dry,
and well-ventilated area. Keep it away from strong acids, strong bases, and incompatible
metals.[1]

Spill Response Protocol

Evacuate: Immediately evacuate the affected area and restrict access.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Don PPE: Put on the appropriate PPE for spill cleanup.

Containment: For small spills, gently cover the material with an inert absorbent material such
as vermiculite, dry sand, or earth. Do not use combustible materials like sawdust.

Collection: Carefully scoop the absorbed material into a labeled, sealable container for
hazardous waste.

Decontamination: Clean the spill area thoroughly with a suitable decontamination solution,
followed by water. Collect all cleaning materials for disposal as hazardous waste.

Reporting: Report the spill to the appropriate safety personnel.

Disposal Plan

All waste containing Cyanazine-d5 must be treated as hazardous waste.

Waste Segregation: Collect all Cyanazine-d5 solid waste, contaminated materials (e.g.,
gloves, weigh paper), and solutions in separate, clearly labeled, and sealed hazardous
waste containers.
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o Labeling: Label the waste containers with "Hazardous Waste" and the specific chemical
name, "Cyanazine-d5."

o Storage of Waste: Store hazardous waste containers in a designated, secure area away
from incompatible materials.

» Disposal: Arrange for the disposal of the hazardous waste through a licensed environmental
waste management company, in accordance with all local, state, and federal regulations. Do
not dispose of Cyanazine-d5 down the drain or in regular trash.

Quantitative Data Summary

The following tables provide key quantitative data for Cyanazine-d5 and its non-deuterated
analogue, Cyanazine. The toxicological and physical properties are expected to be very similar.

Physical and Chemical Properties

Property Value

Molecular Formula CoHsDsCINe

Molecular Weight 245.72 g/mol
Appearance White crystalline solid[1]
Melting Point 167.5-169°C

Water Solubility 171 mg/L at 25°C[1]
Vapor Pressure 0.0002 mPa at 20°C[1]

Toxicological Data (for Cyanazine)

Metric Value Species
Oral LD50 182 - 332 mg/kg[1] Rat
Dermal LD50 > 1200 mg/kg Rat
Inhalation LC50 No data available

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b562985?utm_src=pdf-body
https://www.benchchem.com/product/b562985?utm_src=pdf-body
https://www.benchchem.com/product/b562985?utm_src=pdf-body
http://extoxnet.orst.edu/pips/cyanazin.htm
http://extoxnet.orst.edu/pips/cyanazin.htm
http://extoxnet.orst.edu/pips/cyanazin.htm
http://extoxnet.orst.edu/pips/cyanazin.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Occupational Exposure Limits (for Cyanazine)

Organization Limit Notes

TLV 0.1 mg/m3 Inhalable particulate matter

First Aid Measures

Immediate action is critical in the event of exposure.

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.

e In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water
for at least 15 minutes while removing contaminated clothing and shoes. Seek medical
attention if irritation persists.

¢ In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

Experimental Workflow and Logical Relationships

To ensure a clear and logical process for handling Cyanazine-d5, the following workflow
diagram illustrates the key steps and decision points.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b562985?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Cyanazine-d5 Handling Workflow
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;
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\
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:
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l \ Waste Nanagement
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:

Dispose of Waste via Licensed Contractor
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Caption: A workflow diagram illustrating the key steps for the safe handling of Cyanazine-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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